![molecular formula C20H24N6O3 B2837859 8-(3-((2-methoxyphenyl)amino)propyl)-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione CAS No. 923109-26-6](/img/structure/B2837859.png)
8-(3-((2-methoxyphenyl)amino)propyl)-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
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Overview
Description
8-(3-((2-methoxyphenyl)amino)propyl)-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a useful research compound. Its molecular formula is C20H24N6O3 and its molecular weight is 396.451. The purity is usually 95%.
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Scientific Research Applications
Antiviral Activity
Research on imidazo[1,2-a]-s-triazine nucleosides, which are structurally related to the specified compound, has demonstrated moderate antiviral activity against rhinovirus at nontoxic dosage levels. These compounds were synthesized to explore the potential of purine analogues containing a bridgehead nitrogen atom for antiviral applications (Kim et al., 1978).
Pharmacophores in Drug Design
1-Desazapurines, considered potent pharmacophores, have been synthesized using 3-methoxalylchromone, indicating the utility of purine isosteres in medicinal chemistry and drug design (Ostrovskyi et al., 2011).
Potential Antidepressant Agents
Compounds with the imidazo[2,1-f]purine-2,4(3H,8H)-dione core have been evaluated for their affinity to serotonin receptors and phosphodiesterase inhibitors, showing promise as potential antidepressant agents. Preliminary pharmacological studies indicated significant antidepressant and anxiolytic effects in vivo, highlighting their potential therapeutic applications (Zagórska et al., 2016).
A3 Adenosine Receptor Antagonists
Studies on derivatives of imidazo[2,1-f]purine-2,4-dione have focused on their potential as A3 adenosine receptor antagonists. These compounds have been investigated for improving potency and selectivity, contributing to the development of new therapeutic agents targeting adenosine receptors (Baraldi et al., 2008).
Antihypertensive and Antiviral Activities
Derivatives of 7,8-polymethylenepurine have been synthesized and evaluated for their antihypertensive and antiviral activities, offering insights into the development of novel treatments based on the manipulation of purine structures (Nilov et al., 1995).
Mechanism of Action
Mode of Action
Similar compounds have been shown to interact with their targets through various mechanisms, such as binding to specific receptors or enzymes, which can lead to changes in cellular processes .
Biochemical Pathways
Similar compounds have been shown to affect various biochemical pathways, leading to downstream effects such as changes in cell signaling, gene expression, and metabolic processes .
Result of Action
Similar compounds have been shown to induce various cellular responses, such as changes in cell growth, differentiation, and apoptosis .
Properties
IUPAC Name |
6-[3-(2-methoxyanilino)propyl]-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N6O3/c1-12-13(2)26-16-17(24(3)20(28)23-18(16)27)22-19(26)25(12)11-7-10-21-14-8-5-6-9-15(14)29-4/h5-6,8-9,21H,7,10-11H2,1-4H3,(H,23,27,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IHXDMGLJUPUOBW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N2C3=C(N=C2N1CCCNC4=CC=CC=C4OC)N(C(=O)NC3=O)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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